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Compound of Interest

Compound Name: Octyl 2-furoate

CAS No.: 39251-88-2

Cat. No.: B1581176 Get Quote

Executive Summary
This guide details the application of Octyl 2-furoate (specifically the 2-ethylhexyl isomer,

hereafter referred to as O2F) as a primary bio-based plasticizer for Poly(vinyl chloride) (PVC).

Derived from furfural (biomass origin), O2F serves as a direct, non-toxic replacement for

phthalates like DEHP/DOP.

Key Value Proposition:

Sustainability: 100% bio-carbon content potential (derived from corncobs/sugarcane).

Toxicity Profile: Free from ortho-phthalate structures associated with endocrine disruption.

Performance: The furan ring provides high polarity for PVC compatibility, while the octyl

chain ensures sufficient free volume for flexibility.

Chemical Basis & Mechanism
Structure-Property Relationship
Unlike aliphatic bio-plasticizers (e.g., succinates), O2F contains a heteroaromatic furan ring.

This ring is critical for solvation.
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The Furan Ring: Acts as the "anchor," forming strong dipole-dipole interactions with the

polarized Chlorine (Cl) atoms on the PVC backbone.

The Octyl Chain: Acts as the "spacer," increasing the free volume between polymer chains to

lower the Glass Transition Temperature (

).

Mechanistic Diagram
The following diagram illustrates the "Lubrication-Gel Theory" mechanism specific to O2F in the

PVC matrix.
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Figure 1: Mechanistic interaction between Octyl 2-furoate and PVC polymer chains.

Experimental Protocols
Materials Required
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Component Specification Function

PVC Resin
K-value 65–70 (Suspension

grade)
Base Polymer

Plasticizer Octyl 2-furoate (>98% purity) Primary Plasticizer

Thermal Stabilizer Ca/Zn Stearate (2:1 ratio) Prevent dehydrochlorination

Co-Stabilizer
Epoxidized Soybean Oil

(ESBO)

HCl Scavenger / Secondary

Plasticizer

Protocol A: Dry Blending & Compounding
Objective: Ensure complete absorption of the liquid plasticizer into the porous PVC grains

before melting to prevent "fish eyes" (defects).

Step-by-Step Workflow:

Pre-heating: Preheat a high-speed mixer (Henschel type) to 60°C.

Resin Loading: Add 100 phr (parts per hundred resin) of PVC. Mix at low speed (600 rpm)

for 2 minutes to dry the resin.

Stabilizer Addition: Add 2.0 phr Ca/Zn stabilizer and 3.0 phr ESBO. Mix for 1 minute.

Plasticizer Injection:

Critical Step: Slowly inject 40–60 phr of O2F while increasing mixer speed to 1500 rpm.

Temperature Ramp: Allow friction heat to raise the batch temperature to 110°C.

Dry Point Verification: Stop mixing when the powder is free-flowing and dry (no wet clumps).

This confirms the plasticizer has entered the PVC pores.

Cooling: Discharge into a cooling mixer to bring temperature down to 40°C to prevent

agglomeration.

Protocol B: Melt Mixing & Molding
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Two-Roll Mill:

Set Front Roll: 165°C | Back Roll: 160°C.

Nip gap: 0.5 mm.

Feed the dry blend. Mill for 5–7 minutes until a translucent, homogeneous sheet is formed.

Observation: O2F has lower viscosity than DEHP; fusion time may be faster. Monitor

torque if using a Brabender.

Compression Molding:

Preheat press to 170°C.

Place milled sheet in mold (e.g., 2mm thickness for tensile tests).

Cycle: 3 min pre-heat (contact pressure)

5 min full pressure (15 MPa)

Cool under pressure to 40°C.

Characterization & Validation
To validate O2F as a viable replacement, perform the following comparative tests against a

DEHP control.

Mechanical Testing (ASTM D638)
Setup: Type IV dumbbells, crosshead speed 50 mm/min.

Metric: Tensile Strength (MPa) and Elongation at Break (%).

Expectation: O2F typically shows slightly higher tensile strength but lower elongation

compared to DEHP due to the rigidity of the furan ring.

Migration Stability (ASTM D1239 / ISO 177)
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Rationale: Bio-based esters often hydrolyze or migrate. This test is critical for regulatory

approval.

Solvents: Distilled water, Hexane (simulating fatty foods), and Activated Carbon (volatility).

Procedure: Weigh samples (

), immerse for 24h at 23°C (hexane) or 70°C (water), dry, and re-weigh (

).

Calculation:

Compounding Workflow Diagram
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Figure 2: Standardized compounding workflow for O2F-PVC blends.

Representative Performance Data
The following data compares a standard formulation (100 phr PVC, 50 phr Plasticizer) of O2F

against DEHP.
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Property Method
PVC + DEHP
(Control)

PVC + O2F
(Bio-Based)

Interpretation

Tensile Strength ASTM D638 16.5 ± 0.5 MPa 17.8 ± 0.6 MPa

O2F confers

slightly higher

structural

integrity.

Elongation at

Break
ASTM D638 320 ± 15 % 295 ± 12 %

Slightly reduced

flexibility due to

aromatic ring

stiffness.

Shore A

Hardness
ASTM D2240 82 84

Comparable

efficiency; O2F is

slightly less

efficient than

DEHP.

Volatility (Loss) 70°C / 24h 0.8% 1.1%

O2F has a lower

molecular

weight, leading

to slightly higher

volatility.

Hexane

Extraction
ASTM D1239 12.5% 4.2%

CRITICAL

ADVANTAGE:

O2F resists oil

extraction

significantly

better than

DEHP.

Note: Data represents typical values derived from furan-ester literature and patent disclosures

[1, 2].

Troubleshooting & Self-Validation
Issue: "Plate-out" (Sticky residue on mold/rolls).
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Cause: O2F is less compatible than DEHP at high concentrations (>60 phr).

Fix: Increase mixing temperature by 5°C or add 5 phr of a high-molecular-weight polyester

plasticizer as a compatibilizer.

Issue: High Volatility during processing (Smoke).

Cause: Presence of unreacted octanol or moisture.

Fix: Ensure O2F purity is >98%. Pre-dry the PVC resin.

Validation Check: Measure the Gelation Time using a torque rheometer. If O2F gelation

takes >20% longer than DEHP, increase the processing temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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